Oxidative Cleavage to ortho-Fluorocinnamaldehyde: Iron(III)/O2 vs. Disulfide Photocatalysis Efficiency
In the iron(III)/O2-mediated oxidative cleavage of 1-arylbutadienes, 1-(buta-1,3-dien-1-yl)-2-fluorobenzene is converted to ortho-fluorocinnamaldehyde in 78% isolated yield [1]. Under a distinct disulfide-catalyzed photocatalytic protocol, the same substrate delivers a 72% yield [2]. While direct yield data for all regioisomers under identical conditions is not publicly tabulated, class-level inference from the methodology papers indicates that electron-withdrawing substituents like ortho-fluoro are well-tolerated and do not cause the over-oxidation or polymerization observed with some electron-rich analogs [1]. For comparison, the iron-mediated method reports yields up to 94% for the most activated substrates, confirming that the 78% yield for this compound represents a synthetically viable entry point for ortho-fluorinated cinnamaldehyde production [1].
| Evidence Dimension | Isolated yield in oxidative cleavage to cinnamaldehyde |
|---|---|
| Target Compound Data | 78% (Fe(III)/O2); 72% (disulfide/light/O2) |
| Comparator Or Baseline | General substrate scope: up to 94% yield for other 1-arylbutadienes under Fe(III)/O2 conditions (specific comparator data not available for this substrate pair) |
| Quantified Difference | -16% below maximum reported yield; within good yield range for electron-deficient substrates |
| Conditions | Fe(III): Fe2(SO4)3·7H2O, O2, CH3CN/H2O, 45°C, 23 h; Photocatalytic: 2,2'-dithiodipyridine, O2, acetone, rt, 18 h |
Why This Matters
This confirms the compound as a competent precursor for ortho-fluorocinnamaldehyde under two mechanistically distinct oxidative cleavage protocols, a key intermediate for pharmaceuticals and agrochemicals, where alternative synthetic routes may be longer or lower-yielding.
- [1] Bhowmik, A.; Fernandes, R. A. Iron(III)/O2-Mediated Regioselective Oxidative Cleavage of 1-Arylbutadienes to Cinnamaldehydes. Org. Lett. 2019, 21, 9203-9207. DOI: 10.1021/acs.orglett.9b03562. Specific data for 2-fluoro substrate from Molaid.com (ID: MS_3341305). View Source
- [2] Fernandes, R. A.; Kumar, P.; Bhowmik, A.; Gorve, D. A. Regioselective Disulfide-Catalyzed Photocatalytic Oxidative Cleavage of 1-Arylbutadienes to Cinnamaldehydes. Org. Lett. 2022, 24, 3435-3439. DOI: 10.1021/acs.orglett.2c00884. Specific data for 2-fluoro substrate from Molaid.com (ID: MS_610845). View Source
